Cas no 1189719-93-4 ((4-(Methylsulfinyl)phenyl)methanamine Hydrochloride)

• Product Name: (4-(Methylsulfinyl)phenyl)methanamine Hydrochloride
• CAS No: 1189719-93-4
• MF: C₈H₁₂ClNOS
• MW: 205.704979896545
• MDL: MFCD11100897
• CID: 2625169
• PubChem ID: 45926107
• Update Time: 2025-10-12

(4-(Methylsulfinyl)phenyl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(Methylsulfinyl)phenyl)methanamine Hydrochloride
• DTXSID80672845
• (4-(METHYLSULFINYL)PHENYL)METHANAMINE HCL
• 990-911-8
• EN300-101556
• AS-45352
• Z1269182102
• PXB71993
• (4-(Methylsulfinyl)phenyl)methanaminehydrochloride
• SCHEMBL15486003
• CS-0172669
• 1-(4-METHANESULFINYLPHENYL)METHANAMINE HYDROCHLORIDE
• 1189719-93-4
• (4-methanesulfinylphenyl)methanamine hydrochloride
• MFCD11100897
• 1-[4-(Methanesulfinyl)phenyl]methanamine--hydrogen chloride (1/1)
• AKOS027253771
• AR2414
• SB77706
• (4-methylsulfinylphenyl)methanamine;hydrochloride

• MDL： MFCD11100897
• Inchi： 1S/C8H11NOS.ClH/c1-11(10)8-4-2-7(6-9)3-5-8;/h2-5H,6,9H2,1H3;1H
• InChI Key： GHHQIVHJGZJKGB-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1C=CC(CN)=CC=1)=O

Computed Properties

• Exact Mass: 205.0328129Da
• Monoisotopic Mass: 205.0328129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid

(4-(Methylsulfinyl)phenyl)methanamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on (4-(Methylsulfinyl)phenyl)methanamine Hydrochloride

Introduction to (4-(Methylsulfinyl)phenyl)methanamine Hydrochloride (CAS No. 1189719-93-4)

(4-(Methylsulfinyl)phenyl)methanamine Hydrochloride, identified by its CAS number 1189719-93-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amine hydrochlorides, which are widely utilized in the synthesis of various bioactive molecules due to their unique structural and functional properties.

The molecular structure of (4-(Methylsulfinyl)phenyl)methanamine Hydrochloride features a phenyl ring substituted with a methylsulfinyl group at the 4-position, connected to a methanamine moiety. This particular arrangement imparts distinct chemical reactivity and potential biological activity, making it a valuable intermediate in the synthesis of more complex molecules. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the methylsulfinyl group. This functional moiety is known for its ability to modulate enzyme activity and interact with biological targets, thereby influencing cellular processes. Studies have indicated that derivatives of this class exhibit promising properties in areas such as anti-inflammatory, antioxidant, and anticancer applications. The compound (4-(Methylsulfinyl)phenyl)methanamine Hydrochloride is being investigated as a lead structure for further development of novel therapeutic agents.

One of the most compelling aspects of (4-(Methylsulfinyl)phenyl)methanamine Hydrochloride is its role as a building block in medicinal chemistry. Its unique structural features allow for facile modifications, enabling researchers to tailor its properties for specific biological targets. For instance, modifications at the methylsulfinyl group can alter the compound's electronic distribution, influencing its binding affinity and selectivity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like characteristics.

The synthesis of (4-(Methylsulfinyl)phenyl)methanamine Hydrochloride involves multi-step organic transformations, including sulfoxidation, amination, and salt formation. Advanced synthetic methodologies have been employed to enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The process often requires careful optimization to minimize side reactions and maximize efficiency. Recent advancements in catalytic systems have further refined these synthetic routes, making them more sustainable and scalable.

From a biological perspective, the pharmacological profile of (4-(Methylsulfinyl)phenyl)methanamine Hydrochloride is still under active investigation. Preliminary studies suggest that it may interact with various enzymes and receptors, potentially leading to therapeutic effects. For example, its sulfonamide-like structure suggests possible interactions with bacterial enzymes, making it a candidate for antimicrobial applications. Additionally, its ability to modulate redox-sensitive signaling pathways could make it relevant in neuroprotective therapies.

The compound's solubility profile also plays a crucial role in its potential applications. As an amine hydrochloride salt, it exhibits good solubility in water, which is essential for formulation into injectable solutions or oral dosage forms. This property enhances its bioavailability and facilitates administration in clinical settings. Furthermore, its stability under various storage conditions makes it suitable for industrial-scale production and commercialization.

In conclusion, (4-(Methylsulfinyl)phenyl)methanamine Hydrochloride (CAS No. 1189719-93-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to the discovery of novel therapeutic agents that address unmet medical needs.